Cas no 788821-48-7 (3-Amino-N-cyclopropylpropanamide)

• Product Name: 3-Amino-N-cyclopropylpropanamide
• CAS No: 788821-48-7
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• MDL: MFCD09726118
• CID: 5226248
• Update Time: 2025-10-31

3-Amino-N-cyclopropylpropanamide Chemical and Physical Properties

Names and Identifiers

• N~1~-cyclopropyl-beta-alaninamide
• 3-Amino-N-cyclopropylpropanamide

• MDL： MFCD09726118
• Inchi： 1S/C6H12N2O/c7-4-3-6(9)8-5-1-2-5/h5H,1-4,7H2,(H,8,9)
• InChI Key： VNXLQEAPCWDKFV-UHFFFAOYSA-N
• SMILES： C(NC1CC1)(=O)CCN

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 322.2±21.0 °C at 760 mmHg
• Flash Point: 148.7±22.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Amino-N-cyclopropylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Amino-N-cyclopropylpropanamide

3-Amino-N-cyclopropylpropanamide (CAS No. 788821-48-7): An Overview of Its Properties and Applications in Chemical Biology and Medicinal Chemistry

3-Amino-N-cyclopropylpropanamide (CAS No. 788821-48-7) is a synthetic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. This compound, also known as N-cyclopropyl-3-aminopropanamide, is characterized by its amine and amide functional groups, which confer it with diverse chemical reactivity and biological properties.

The chemical structure of 3-Amino-N-cyclopropylpropanamide consists of a cyclopropyl ring attached to an amide group, with an additional amine group at the third carbon position. This arrangement provides the molecule with a combination of hydrophobic and hydrophilic properties, making it suitable for various applications in drug discovery and development.

In recent years, research on 3-Amino-N-cyclopropylpropanamide has focused on its potential as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits promising activity against a range of biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3-Amino-N-cyclopropylpropanamide demonstrated potent inhibitory activity against a specific kinase involved in cancer cell proliferation.

The pharmacological profile of 3-Amino-N-cyclopropylpropanamide has also been explored in preclinical models. In vitro assays have revealed that this compound can effectively modulate the activity of certain G protein-coupled receptors (GPCRs), which are important targets for the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, preliminary studies have indicated that 3-Amino-N-cyclopropylpropanamide may possess anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs.

The synthetic accessibility of 3-Amino-N-cyclopropylpropanamide is another factor contributing to its appeal in medicinal chemistry. The compound can be synthesized through a series of well-established chemical reactions, including amide formation and reductive amination. This ease of synthesis allows researchers to readily modify the structure of the compound to optimize its pharmacological properties and improve its drug-like characteristics.

In addition to its potential therapeutic applications, 3-Amino-N-cyclopropylpropanamide has been used as a tool compound in chemical biology research. Its ability to interact with specific biological targets makes it valuable for studying protein function and signaling pathways. For example, researchers have utilized this compound to investigate the role of certain enzymes in metabolic processes and to identify novel protein-protein interactions.

The safety profile of 3-Amino-N-cyclopropylpropanamide is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have shown that this compound exhibits low toxicity at relevant concentrations, suggesting that it may be safe for use in humans. However, further studies are needed to fully evaluate its safety and efficacy in clinical settings.

In conclusion, 3-Amino-N-cyclopropylpropanamide (CAS No. 788821-48-7) is a promising compound with a wide range of potential applications in chemical biology and medicinal chemistry. Its unique structural features, combined with its favorable pharmacological properties and synthetic accessibility, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, the future prospects for this compound appear highly promising.